Nitrogen-15

• IUPAC Name: azane
• InChI: InChI=1S/H3N/h1H3/i1+1
• InChI Key: QGZKDVFQNNGYKY-OUBTZVSYSA-N
• Canonical SMILES: N
• Isomeric SMILES: [15NH3]
• Molecular Formula: H3N
• DSSTOX Substance ID: DTXSID80929866
• Molecular Weight: 18.024 g/mol
• CAS No.: 13767-16-3, 14390-96-6

Description

Nitrogen-15, also known as this compound, is a useful research compound. Its molecular formula is H3N and its molecular weight is 18.024 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Compressed Gas;Corrosive;Acute Toxic;Environmental Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Natural Product Discovery

Nitrogen-15 plays a crucial role in the field of microbial natural product discovery. It is utilized in the structural elucidation and biosynthetic characterization of bioactive compounds produced by bacteria and fungi. The applications include:

1.1 Structural Elucidation Using Nuclear Magnetic Resonance

Two-dimensional nuclear magnetic resonance (NMR) techniques, such as $^{15}N$-NMR, have been employed to gain insights into complex natural product structures. The sensitivity limitations due to the low natural abundance of nitrogen can be overcome through the use of stable isotope feeding. Notable examples include:

• Taumycins A and B : The structures were elucidated using $^{15}N$-NMR techniques, showcasing the utility of this isotope in structural biology.
• Coibamide A : Its structure was characterized through $^{15}N$-NMR, demonstrating the potential for discovering novel compounds in marine bacteria .

1.2 Biosynthetic Pathway Characterization via Mass Spectrometry

Mass spectrometry combined with $^{15}N$ labeling allows researchers to trace biosynthetic pathways by analyzing isotopic shifts in molecular mass. For example:

• Tambromycin : Discovered using $^{15}N$-labeled precursors, this compound's biosynthetic pathway was elucidated through mass spectrometry analysis.
• Columbamides : Similar methodologies linked these compounds to their respective biosynthetic gene clusters .

Agricultural Research

In agricultural research, this compound is used to assess fertilizer use efficiency and improve crop productivity. Its applications include:

2.1 Fertilizer Use Efficiency Studies

This compound allows scientists to track the uptake and utilization of nitrogen fertilizers by plants. This is particularly important for optimizing fertilization practices in various crops:

• Crop Studies in Panama : Research utilizing $^{15}N$ has shown how different crops utilize nitrogen fertilizers, leading to improved agricultural practices that enhance yield while minimizing environmental impact .

Biochemical Studies

This compound is also significant in biochemical research, particularly in studying protein interactions and enzyme activities.

3.1 Protein Interaction Studies

The use of uniformly labeled $^{15}N$ proteins enables researchers to investigate protein interactions through techniques like NMR spectroscopy:

• SARS-CoV-2 Nsp9 Protein : Studies involving $^{15}N$-labeled Nsp9 have provided insights into its interactions with nanobodies, which are crucial for understanding viral mechanisms .

Data Tables

The following table summarizes key applications of this compound across different fields:

Application Area	Methodology	Key Findings/Examples
Natural Product Discovery	$^{15}N$-NMR	Elucidation of structures like Taumycins A/B
	Mass Spectrometry	Characterization of tambromycin and columbamides
Agricultural Research	Fertilizer Uptake Studies	Improved crop productivity in Panama
Biochemical Studies	Protein Interaction Analysis	Insights into SARS-CoV-2 protein interactions

Synthesis routes and methods I

Procedure details

To a stirred suspension of 4-(4-pyridyl) piperazin-2-one (880 mg) in dimethyl formamide (20 ml) was added potassium hydride (1.0 ml of a 20% dispersion) and the mixture stirred for 0.5 hr, after which time was added copper (I) iodide (1.0 g). After 0.25 hr there was added 4-benzyloxybromobenzene (1.2 g) and the mixture stirred at 140° C. in an argon atmosphere for 2 hr. The reaction mixture was diluted with water and brine and extracted with dichloromethane (3×40 ml); the combined extracts were washed with water and brine, dried (PS paper) and evaporated to give crude product as a pasty solid (2.0 g). This was purified by flash chromatography on silica, eluting with dichloromethane/methanol/conc. ammonia (97:2.5:0.5 v/v) to give 4-benzyloxy [4-(4-pyridyl)piperazin-2-one-1-yl]benzene as a colourless solid (1.1 g) NMR δ (d6DMSO): 3.7-3.9 (4H,m); 4.1 (2H,s); 5.1 (2H,s); 6.85 (2H,d); 7.05 (2H,d); 7.25 (2H,d); 7.3-7.6 (5H,m); 8.2 (2H,d); m/e 360 (M+H)+.

Synthesis routes and methods II

Procedure details

A mixture of 2,7-diamino-6-(2,6-dichlorophenyl)-pyrido[2,3-d]pyrimidine (4.0 g) from Example 1, sulfamic acid (2.53 g), and diethylaminoethylamine (40 mL) was heated to approximately 150° C. for 20 hours. The excess diethylaminoethylamine was removed in vacuo. The resulting oil was dissolved in diethyl ether, diluted with hexane, and then filtered. The resulting solid was dissolved in dichloromethane which was washed several times with water, dried with magnesium sulfate, and concentrated in vacuo. The residue was crystallized from ethyl acetate to give the title compound 6-(2,6-dichlorophenyl)-N2 -(2-diethylamino-ethyl)-pyrido[2,3-d]pyrimidine-2,7-diamine, CIMS (1% NH3 in CH4): 433=M+ +C2H5, 405=M+ +H, 389=M+ -Et, 360; mp 216°-219.5° C.

Synthesis routes and methods III

Procedure details

It is also known that the addition of protic solvents has an advantageous effect on the addition reaction of NH3 with acrylonitrile. The addition of steam to the mixture of acrylonitrile and ammonia is disclosed in, for example, Chem. Abstr. Vol. 83, 26879. Usually, however, aqueous ammonia is used in the temperature range from 80° to 130° C. With a ratio of ammonia to acrylonitrile to water of 5-15:1:5-20, 3-aminopropionitrile is obtained, in addition to bis(2-cyanoethyl)amine, in yields of from 57 to 80% (eg. U.S. Pat. No. 3,935,256--62%, DE-A-24 36 651--70%, U.S. Pat. No. 2,448,013--78%, U.S. Pat. No. 2,819,903--59%, Org. Syn. (1947), 27, 3 to 5 - 57%). The disadvantages of these processes using aqueous ammonia arise in the working up or further processing of the product mixture:

Synthesis routes and methods IV

Procedure details

A solution of benzyl 2-[({[2-(diisopropylamino)ethyl]amino}carbonyl)amino]ethylcarbamate (Preparation 50) (6.25 g, 14.45 mmol) in ethanol (100 ml) was hydrogenated at room temperature over palladium (II) hydroxide (250 mg) for 4 hours at 414 KPa. The catalyst was removed by filtration through Arbocel (trade mark) and solvent evaporated under reduced pressure. The residue was purified by column chromatography on silica gel eluting with a gradient system of dichloromethane:methanol:concentrated aqueous ammonia (90:10:1, by volume) changing to dichloromethane:methanol:concentrated aqueous ammonia (90:10:2, by volume) to afford the title compound as a yellow oil (3.6 g).

Synthesis routes and methods V

Procedure details

A solution of (±)-1-(2-methyl-1-pyrrolidinyl)cyclopentanecarbonitrile D39 (0.997 g; 5.6 mmol) in dry THF was cooled to −70° C. To this phenyllithium (1.7M in C6H14/ether, 1.1 equiv) was added slowly. The whole mixture was allowed to warm slowly to room temperature over 3 h with stirring under argon. Reaction cooled to 0° C. and methanol added followed by sodium borohydride (portionwise) and allowed to react at 20° C. overnight. The reaction was cooled to 0° C. and quenched with saturated sodium bicarbonate, extracted with ethyl acetate, dried (Na2SO4) and evaporated. The product was purified by chromatography on a 5 g SCX column eluting from 0-100% ethyl acetate in pet. ether, 0-10% methanol in ethyl acetate then 2% 0.880 ammonia in ethyl acetate to give the title compound as an oil (0.67 g; 46%) was obtained. Mass Spectrum (Electrospray LC/MS): Found 259 (MH+). C17H26N2 requires 258. Ret. time 1.19 min.